Cas no 2857868-82-5 (CD38 inhibitor 3)

• Product Name: CD38 inhibitor 3
• CAS No: 2857868-82-5
• MF: C₁₆H₁₄F₃N₇O₃
• MW: 409.322672367096
• CID: 6841879
• PubChem ID: 168679856
• Update Time: 2025-07-17

CD38 inhibitor 3 Chemical and Physical Properties

Names and Identifiers

• CS-0892491
• BDBM50628804
• CD38 inhibitor 3
• GLXC-27731
• CHEMBL5403262
• 2-(1H-Imidazol-1-yl)-N-(2-(2-methoxyethoxy)pyrimidin-5-yl)-6-(trifluoromethyl)pyrimidine-4-carboxamide
• HY-156120
• 2857868-82-5

• Inchi： 1S/C16H14F3N7O3/c1-28-4-5-29-15-21-7-10(8-22-15)23-13(27)11-6-12(16(17,18)19)25-14(24-11)26-3-2-20-9-26/h2-3,6-9H,4-5H2,1H3,(H,23,27)
• InChI Key： HETNKTFSCIEHQT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(NC2=CN=C(N=C2)OCCOC)=O)=NC(=N1)N1C=NC=C1)(F)F

Computed Properties

• Exact Mass: 409.11102182Da
• Monoisotopic Mass: 409.11102182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 117Ų

Additional information on CD38 inhibitor 3

Comprehensive Overview of CD38 inhibitor 3 (CAS No. 2857868-82-5): Mechanism, Applications, and Research Insights

The CD38 inhibitor 3 (CAS No. 2857868-82-5) is a promising small-molecule compound gaining significant attention in immunology and oncology research. As a selective CD38 inhibitor, this molecule targets the CD38 protein, a key enzyme involved in NAD+ metabolism and immune regulation. Researchers are increasingly exploring its potential in modulating immune responses, particularly in autoimmune diseases and cancer immunotherapy. The compound's unique structure and mechanism of action differentiate it from other CD38-targeting drugs, making it a subject of intense scientific investigation.

Recent studies highlight the growing interest in CD38 inhibitor 3 due to its potential applications in age-related diseases and metabolic disorders. The compound's ability to influence NAD+ levels has sparked discussions about its role in cellular senescence and longevity research. Unlike broader immunosuppressants, this inhibitor offers targeted action, potentially reducing off-target effects. Pharmaceutical developers are particularly interested in its structure-activity relationship (SAR) as they explore modifications to enhance bioavailability and tissue specificity.

The pharmacological profile of CD38 inhibitor 3 (CAS 2857868-82-5) reveals several advantages over existing therapies. Its small molecular weight allows for better tissue penetration compared to antibody-based treatments, addressing one of the major limitations in targeted cancer therapy. Current research focuses on optimizing its pharmacokinetic properties, with particular emphasis on improving oral bioavailability and metabolic stability. These characteristics make it a compelling candidate for combination therapies, especially when paired with checkpoint inhibitors or other immunomodulators.

In the context of drug discovery, CD38 inhibitor 3 represents an important milestone in developing enzyme-targeted therapeutics. Its chemical structure features carefully designed pharmacophores that maximize binding affinity while minimizing interactions with related enzymes. Researchers are actively investigating its selectivity profile against other NAD+-consuming enzymes, which could lead to more precise therapeutic interventions. The compound's in vitro and in vivo performance continues to be evaluated across various disease models, with particular focus on its dose-response relationships and therapeutic windows.

The commercial potential of CD38 inhibitor 3 (CAS 2857868-82-5) is reflected in the growing number of patent applications and research collaborations surrounding this molecule. Pharmaceutical companies are particularly interested in its applications for hematological malignancies, where CD38 overexpression is frequently observed. The compound's development timeline and clinical translation potential are frequently discussed topics at major medical conferences and in peer-reviewed journals. As research progresses, scientists are paying close attention to its biomarker potential and possible use in personalized medicine approaches.

From a chemical perspective, CD38 inhibitor 3 demonstrates notable structural features that contribute to its biological activity. The compound's molecular docking studies with CD38 have provided valuable insights into its binding mode and inhibition kinetics. These findings are helping researchers understand how subtle modifications to its core structure might influence potency and selectivity. Current structure-optimization efforts focus on balancing lipophilicity and water solubility to achieve optimal drug-like properties.

The safety profile of CD38 inhibitor 3 remains an active area of investigation, with researchers examining its toxicity thresholds in various biological systems. Preliminary data suggest that its targeted mechanism may result in fewer adverse effects compared to broader immunosuppressive agents. This characteristic is particularly important for potential chronic disease management applications. Scientists are also exploring its metabolic pathways and potential drug-drug interactions, crucial information for future clinical development.

In the broader context of immunometabolism, CD38 inhibitor 3 represents an important tool for understanding the complex relationship between cellular metabolism and immune function. Its ability to modulate NAD+ levels places it at the intersection of multiple signaling pathways, offering potential applications beyond its primary indications. Researchers are particularly excited about its possible role in inflammatory conditions and neurodegenerative diseases, where metabolic dysregulation plays a significant role.

The synthesis and scale-up production of CD38 inhibitor 3 (CAS 2857868-82-5) present interesting challenges for process chemistry specialists. The compound's stereochemical purity and crystallinity are important factors affecting its pharmaceutical quality. Current efforts focus on developing robust synthetic routes that ensure consistent batch-to-batch reproducibility while maintaining cost-effectiveness. These considerations are critical as the compound progresses through preclinical development stages toward potential regulatory submissions.

Looking ahead, the scientific community anticipates that CD38 inhibitor 3 will continue to generate important discoveries in both basic research and therapeutic development. Its unique properties make it a valuable research tool for studying CD38 biology, while its clinical potential keeps it on the radar of drug developers. As more data emerges about its mechanism of action and biological effects, this compound may pave the way for new approaches to treating diseases with metabolic and immunological components.